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Introduction
Gadolinium-153 (Gd-153) is a radionuclide with a half-life of 240.4 days that decays by

electron capture, emitting a series of gamma and X-rays.[1][2] Its primary gamma emissions

are at 97.4 keV and 103.2 keV.[1][2] While it has applications in medicine, particularly in bone

densitometry and as a calibration source, its presence in the environment, potentially from

anthropogenic sources, necessitates sensitive and accurate measurement techniques. This

document provides detailed application notes and protocols for three common methods used to

measure Gd-153 activity in environmental samples: Gamma Spectrometry, Liquid Scintillation

Counting, and Inductively Coupled Plasma Mass Spectrometry (ICP-MS).
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The selection of an appropriate analytical method depends on various factors, including the

sample matrix, the required detection limit, and the available instrumentation. The following

table summarizes the key quantitative performance characteristics of the three techniques

discussed.
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Parameter
Gamma
Spectrometry

Liquid Scintillation
Counting

Inductively
Coupled Plasma
Mass Spectrometry
(ICP-MS)

Principle

Detection of

characteristic gamma

rays emitted by Gd-

153.

Detection of light

produced by the

interaction of beta

particles and Auger

electrons with a

scintillator.

Measurement of the

mass-to-charge ratio

of gadolinium

isotopes.

Typical Sample Matrix

Soil, sediment, water

(after

preconcentration),

biological tissues.

Water, biological

fluids, extracts from

solid samples.

Water, digested soil

and sediment,

biological tissues.

Typical Detection Limit

~1 Bq/kg for 238U

and ~3 Bq/kg for

232Th in soil

(indicative for gamma

emitters).[3]

14-20 mBq for 14C in

water (indicative for

beta emitters).[4][5]

≤ 3.0 ng/L for total Gd

in water.[6]

Measurement Time

Several hours to over

a day for low-activity

samples.[3]

Minutes per sample.

[7]

A few minutes per

sample.

Sample Preparation

Drying, grinding,

homogenization, and

sealing in a calibrated

geometry.[8]

Mixing the sample

with a scintillation

cocktail.[9]

Acid digestion,

dilution, and

sometimes pre-

concentration.[6]

Key Advantages

Non-destructive,

isotopic identification,

minimal chemical

preparation.[10]

High counting

efficiency for beta

emitters, suitable for

aqueous samples.[9]

Extremely high

sensitivity, isotopic

analysis, mature and

robust technique.[11]
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Potential Interferences

Presence of other

gamma-emitting

radionuclides with

similar energies, high

background radiation.

[12]

Quenching (chemical

and color),

chemiluminescence,

phosphorescence.[13]

Isobaric interferences

(e.g., from other

elements), polyatomic

interferences, matrix

effects.[14][15]

Experimental Protocols
Gamma Spectrometry
Principle: Gamma spectrometry identifies and quantifies radionuclides by measuring the energy

and intensity of the gamma rays they emit. Each gamma-emitting radionuclide has a unique

spectral "fingerprint."[10] For Gd-153, the primary photopeaks of interest are at 97.4 keV and

103.2 keV.[1]

Protocol for Soil and Sediment Samples:

Sample Collection and Preparation:

Collect a representative soil or sediment sample.

Dry the sample at a low temperature (<60°C) to a constant weight to prevent the loss of

volatile elements.[16]

Homogenize the dried sample by grinding and sieving through a mesh (e.g., 180 microns)

to ensure a uniform matrix.[8][16]

Accurately weigh the prepared sample and place it into a calibrated counting container

(e.g., a Marinelli beaker).

Seal the container and allow it to sit for at least three weeks to ensure secular equilibrium

between parent and daughter radionuclides if other natural series are of interest.

Instrumentation and Calibration:
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Use a high-purity germanium (HPGe) detector with appropriate shielding (e.g., lead) to

reduce background radiation.[12]

Perform an energy calibration using a standard source with multiple gamma-ray energies

covering the range of interest.

Perform an efficiency calibration using a certified multi-nuclide standard in a geometry

identical to that of the samples.

Measurement:

Place the prepared sample container on the detector.

Acquire a gamma-ray spectrum for a sufficient counting time to achieve the desired

statistical uncertainty. This can range from several hours to over 24 hours for low-activity

samples.[3]

Acquire a background spectrum with an empty, identical container for the same counting

time.

Data Analysis:

Subtract the background spectrum from the sample spectrum.

Identify the characteristic gamma-ray peaks of Gd-153 (97.4 keV and 103.2 keV).

Calculate the net peak area for each identified peak.

Calculate the activity of Gd-153 in the sample using the following formula:

Liquid Scintillation Counting (LSC)
Principle: LSC is a highly efficient method for detecting beta-emitting and electron-capturing

radionuclides.[9] The sample is mixed with a liquid scintillation cocktail, which emits flashes of

light (scintillations) when it interacts with the radiation. These light flashes are detected by

photomultiplier tubes.[17]

Protocol for Water Samples:
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Sample Collection and Preparation:

Collect a water sample in a clean container.

If the sample contains suspended solids, it may need to be filtered.

For low-level samples, a pre-concentration step may be necessary.

Instrumentation and Calibration:

Use a liquid scintillation counter with alpha/beta discrimination capabilities if necessary.

Prepare a set of calibration standards with known amounts of a suitable beta-emitting

radionuclide (e.g., a certified Gd-153 standard or a proxy with similar spectral

characteristics).

Prepare a series of quenched standards to create a quench curve, which corrects for

reductions in light output caused by chemical or colored substances in the sample.[13]

Measurement:

In a liquid scintillation vial, mix a known volume of the water sample with a suitable water-

miscible scintillation cocktail.[18]

Prepare a background sample using deionized water and the same cocktail.

Place the sample and background vials in the liquid scintillation counter.

Allow the samples to dark-adapt within the counter to reduce phosphorescence.

Count each sample for a predetermined time.

Data Analysis:

The instrument software will typically use the quench curve to automatically correct the

sample counts per minute (CPM) to disintegrations per minute (DPM).

The activity of Gd-153 in the sample is calculated as follows:
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Inductively Coupled Plasma Mass Spectrometry (ICP-
MS)
Principle: ICP-MS is a highly sensitive elemental analysis technique that can measure the

isotopic composition of a sample. The sample is introduced into a high-temperature plasma,

which ionizes the atoms. The ions are then separated by their mass-to-charge ratio in a mass

spectrometer.[11]

Protocol for Water Samples:

Sample Collection and Preparation:

Collect a water sample in an acid-washed container.

Preserve the sample by acidifying it with high-purity nitric acid to a pH < 2.

If the gadolinium is present as a stable complex (e.g., from MRI contrast agents), a

digestion step using strong acids and potentially UV radiation may be required to break

down the complex.[6]

For samples with low concentrations, a pre-concentration step using solid-phase

extraction may be necessary.[19]

Instrumentation and Calibration:

Use an ICP-MS instrument equipped with a collision/reaction cell to minimize polyatomic

interferences.[20]

Prepare a series of calibration standards of known gadolinium concentrations from a

certified stock solution.

Use an internal standard (e.g., rhodium) to correct for matrix effects and instrument drift.

[21]

Measurement:

Introduce the prepared sample into the ICP-MS.
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Monitor the ion intensity for the mass of interest (e.g., m/z 153 for Gd-153). Note that ICP-

MS measures the mass, not the radioactivity. To determine the activity, the specific activity

of Gd-153 is required.

Data Analysis:

Generate a calibration curve from the standard measurements.

Determine the concentration of gadolinium in the sample from the calibration curve.

To convert the concentration to activity, the specific activity of Gd-153 (Bq/g) is needed.

The activity is then calculated as:

Quality Assurance and Quality Control (QA/QC)
A robust QA/QC program is essential for producing reliable and defensible data.[22] Key

QA/QC measures include:

Method Blanks: Analyze a sample of the matrix without the analyte to check for

contamination.[23]

Laboratory Control Samples (LCS): Analyze a sample with a known concentration of the

analyte to assess the accuracy of the method.[23]

Matrix Spikes/Matrix Spike Duplicates (MS/MSD): Add a known amount of the analyte to a

sample to evaluate the effect of the sample matrix on the measurement.[23]

Replicate Samples: Analyze duplicate samples to assess the precision of the method.[23]

Calibration Verification: Regularly check the instrument calibration with a known standard.

[23]

Participation in Inter-laboratory Comparison Exercises: Compare results with other

laboratories to assess overall performance.[4]
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Caption: Gamma Spectrometry Workflow for Soil/Sediment Samples.
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Caption: Liquid Scintillation Counting Workflow for Water Samples.
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Caption: ICP-MS Workflow for Water Samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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